Cas no 900587-92-0 (5-pentyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-pentyl-1,3-thiazole-4-carboxylic acid
• CAS No: 900587-92-0
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 6483464
• PubChem ID: 70541382
• Update Time: 2025-11-05

5-pentyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-pentyl-1,3-thiazole-4-carboxylic acid
• 900587-92-0
• SCHEMBL11220231
• EN300-1458243

• Inchi： 1S/C9H13NO2S/c1-2-3-4-5-7-8(9(11)12)10-6-13-7/h6H,2-5H2,1H3,(H,11,12)
• InChI Key： ZJMFVSJRORYKPB-UHFFFAOYSA-N
• SMILES： S1C=NC(C(=O)O)=C1CCCCC

Computed Properties

• Exact Mass: 199.06669983g/mol
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 5-pentyl-1,3-thiazole-4-carboxylic acid

Comprehensive Overview of 5-Pentyl-1,3-thiazole-4-carboxylic Acid (CAS No. 900587-92-0): Properties, Applications, and Industry Insights

5-Pentyl-1,3-thiazole-4-carboxylic acid (CAS 900587-92-0) is a specialized organic compound belonging to the thiazole carboxylic acid family. This molecule features a unique pentyl-thiazole backbone coupled with a carboxylic acid functional group, making it a versatile intermediate in pharmaceutical, agrochemical, and fragrance research. With increasing interest in heterocyclic compounds for drug discovery, this substance has garnered attention for its potential as a bioactive scaffold in medicinal chemistry.

The structural uniqueness of CAS 900587-92-0 lies in its thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms. This moiety is frequently explored in antimicrobial and anti-inflammatory agent development, aligning with current trends in antibiotic resistance research. Recent studies highlight thiazole derivatives as promising candidates for metabolic disorder therapeutics, a hot topic in 2024 due to rising global diabetes prevalence.

From a synthetic perspective, 5-pentyl-1,3-thiazole-4-carboxylic acid serves as a critical building block for flavor and fragrance compounds. Its alkyl-thiazole structure contributes to green, vegetative odor profiles, making it valuable for food flavor enhancers and cosmetic formulations. Industry reports indicate growing demand for such specialty chemicals in plant-based meat alternatives and vegan skincare products – two rapidly expanding markets.

Analytical characterization of 900587-92-0 typically involves HPLC purity testing and NMR spectral analysis, with the compound exhibiting stability under standard storage conditions. Researchers emphasize its compatibility with peptide coupling reactions, particularly in prodrug design strategies. This aligns with pharmaceutical industry needs for improved drug delivery systems, a frequent search query among medicinal chemists.

Environmental considerations for 5-pentyl-1,3-thiazole-4-carboxylate derivatives show promising biodegradability profiles compared to traditional aromatic compounds. This eco-friendly aspect resonates with the green chemistry movement, addressing common concerns about sustainable chemical synthesis. Regulatory databases confirm its absence from REACH SVHC lists, making it a compliant choice for European markets.

Ongoing research explores the compound's potential in neurological applications, particularly regarding thiazole-based nootropics. This connects with popular health trends surrounding cognitive enhancement supplements. Patent literature reveals innovative uses in electronic material science, where its conjugated system shows promise for organic semiconductors – a cutting-edge field with high search volume among materials scientists.

For synthetic chemists, the carboxylic acid group in 900587-92-0 offers excellent derivatization opportunities through esterification or amide formation. Recent publications demonstrate its utility in creating multi-target-directed ligands for complex diseases, answering frequent queries about polypharmacology approaches in drug development. The pentyl chain provides optimal lipophilicity for blood-brain barrier penetration, a key consideration in CNS drug design.

Commercial availability of 5-pentyl-1,3-thiazole-4-carboxylic acid has increased significantly since 2022, with suppliers offering various custom synthesis scales and GMP-grade options. Quality control specifications typically require ≥98% purity by HPLC analysis, with particular attention to heavy metal content for pharmaceutical applications. These details address common purchaser concerns about batch-to-batch consistency in fine chemicals.

Thermodynamic studies reveal that CAS 900587-92-0 maintains stability up to 180°C, making it suitable for high-temperature reactions. Its aqueous solubility can be enhanced through salt formation, a technique frequently searched by formulation scientists. The compound's logP value (approximately 2.8) indicates balanced hydrophilicity/lipophilicity – a crucial parameter for ADMET optimization in preclinical research.

Emerging applications include incorporation into metal-organic frameworks (MOFs) for catalytic purposes, responding to academic interest in heterogeneous catalysis. The thiazole nitrogen serves as an excellent metal coordination site, while the carboxylate group enables framework construction. Such interdisciplinary uses demonstrate the compound's relevance across materials science and chemical engineering domains.

Safety documentation indicates 5-pentyl-1,3-thiazole-4-carboxylic acid requires standard laboratory precautions, with no special handling beyond basic PPE. This safety profile contributes to its popularity in academic research labs and industrial pilot plants. Storage recommendations suggest ambient temperature under anhydrous conditions, addressing common material stability questions from end-users.

Future prospects for 900587-92-0 appear promising, particularly in bioconjugation chemistry for antibody-drug conjugates (ADCs) – a rapidly growing cancer therapy area. Its modifiable functional groups enable precise linker attachment, while the thiazole moiety may contribute to targeted drug release mechanisms. These advanced applications position the compound as relevant to next-generation biotherapeutics development.